Cas no 2171864-68-7 (2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
• CAS No: 2171864-68-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6006529
• PubChem ID: 165814317
• Update Time: 2025-10-07

2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
• 2171864-68-7
• 2-{N-cyclopropyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
• EN300-1487869

• Inchi： 1S/C25H26N2O5/c28-22(29)14-27(16-10-11-16)23(30)25(12-5-13-25)26-24(31)32-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,31)(H,28,29)
• InChI Key： QGQIOEKPTFQJNR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid

2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171864-68-7, known as 2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclobutane ring. These structural features make it a valuable tool in the synthesis of bioactive molecules and peptide derivatives.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the pharmacokinetic properties of drugs. The presence of this group in the compound under discussion contributes to its stability and bioavailability, making it a promising candidate for further research in medicinal chemistry. Additionally, the Fmoc protecting group is widely recognized for its role in peptide synthesis, where it serves to protect amino groups during complex multi-step reactions. This feature underscores the compound's utility in the construction of peptide-based therapeutics.

The cyclobutane ring within the molecule is another key structural element. Cyclobutane moieties are known for their unique strain-induced reactivity, which can be harnessed to design molecules with novel biological activities. Recent advancements in synthetic methodologies have enabled the precise control of cyclobutane formation, leading to improved yields and higher-quality products. This has facilitated the exploration of cyclobutane-containing compounds in diverse therapeutic areas, including oncology and infectious diseases.

From a synthetic perspective, the preparation of this compound involves a series of carefully orchestrated reactions. The synthesis typically begins with the construction of the Fmoc-amino cyclobutane intermediate, followed by coupling with the cyclopropyl-containing fragment. State-of-the-art techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, ensuring scalability and reproducibility. These advancements have significantly reduced production costs while maintaining high purity levels.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in disease pathways. For instance, it has shown promise as an inhibitor of proteases involved in cancer progression. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of inflammatory disorders and neurodegenerative diseases.

One area where this compound has shown particular promise is in peptide-based drug design. The integration of Fmoc protection with a cyclopropyl substituent allows for precise control over peptide folding and stability. This has led to the development of novel peptide mimetics that retain biological activity while exhibiting enhanced resistance to enzymatic degradation. Such properties are highly desirable in drug delivery systems, where stability and bioavailability are critical factors.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's potential applications. For example, researchers have explored its use as a building block for constructing macrocyclic compounds with antimicrobial properties. These studies have leveraged advanced computational tools to predict binding affinities and optimize molecular interactions, paving the way for innovative therapeutic strategies.

In conclusion, 2-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid represents a cutting-edge molecule with multifaceted applications in modern chemistry and medicine. Its unique structure, combined with recent advances in synthetic methodologies and biological research, positions it as a key player in the development of next-generation therapeutics. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial drug development.